2-(2-aminoethyl)-2,5,6,8-tetrahydro-3H-pyrano[3,4-c]pyridazin-3-one

• IUPAC Name: 2-(2-aminoethyl)-6,8-dihydro-5H-pyrano[3,4-c]pyridazin-3-one
• InChI: InChI=1S/C9H13N3O2/c10-2-3-12-9(13)5-7-1-4-14-6-8(7)11-12/h5H,1-4,6,10H2
• InChI Key: ROOHAXJGLFTPFX-UHFFFAOYSA-N
• Canonical SMILES: C1COCC2=NN(C(=O)C=C21)CCN
• Molecular Formula: C9H13N3O2
• Molecular Weight: 195.22 g/mol
• CAS No.: 2090582-14-0

Description

2-(2-aminoethyl)-2,5,6,8-tetrahydro-3H-pyrano[3,4-c]pyridazin-3-one is a useful research compound. Its molecular formula is C9H13N3O2 and its molecular weight is 195.22 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Compounds

The synthesis of heterocyclic compounds is a primary application of the chemical compound . Researchers have developed methods to synthesize various heterocyclic structures, such as pyrazolo[3,4-d]-pyrimidines and 1,2,4-triazolo[5,1-f]pyrimidines, from related pyridazine derivatives. These compounds are anticipated to have significant chemical and pharmacological activities due to their unique structures (Eljazi I. Al-Afaleq & S. Abubshait, 2001).

Antimicrobial Activity

Another research direction involves studying the antimicrobial properties of pyridazine and related compounds. The synthesis of 3-substituted pyridazino[3′,4′:3,4]pyrazolo[5,1-c]-1,2,4-triazens and their screening against microorganisms highlights the potential of these compounds in antimicrobial applications (F. El-Mariah, M. Hosny, & A. Deeb, 2006).

Reaction Mechanisms and Synthesis Peculiarities

Studies also delve into the reaction mechanisms and synthesis peculiarities of related compounds, such as 2-amino-3-R-4-aryl-4H-pyranes. These investigations provide insights into controlling reaction selectivity, offering new pathways for synthesizing complex heterocyclic structures (D. Lega, N. Gorobets, V. Chernykh, S. Shishkina, & L. A. Shemchuk, 2016).

Herbicide Development

Another application is in the development of herbicides. Research on pyridazinone herbicides demonstrates their mechanism of action, including the inhibition of photosynthesis, which underscores their potential in agricultural applications (J. L. Hilton, A. Scharen, J. St. John, D. Moreland, & K. Norris, 1969).

Mechanism of Action

Target of Action

Pyridazin-3(2H)-ones have been shown to interact with a wide range of biological targets due to their diverse pharmacological activities . The specific targets would depend on the functional groups attached to the pyridazin-3(2H)-one core.

Mode of Action

The mode of action of pyridazin-3(2H)-ones can vary greatly depending on their structure and the biological target they interact with. For example, some pyridazin-3(2H)-ones have been reported to inhibit the production of prostaglandins by blocking cyclooxygenase (COX) enzymes .

Biochemical Pathways

Pyridazin-3(2H)-ones can affect a variety of biochemical pathways due to their diverse pharmacological activities. They have been reported to have anti-inflammatory, antihypertensive, antiplatelet, and cardiotonic activities, among others .

Result of Action

The molecular and cellular effects of pyridazin-3(2H)-ones can vary greatly depending on their structure and the biological target they interact with. For example, some pyridazin-3(2H)-ones have been reported to have vasodilating activity .

Biochemical Analysis

Biochemical Properties

2-(2-aminoethyl)-2,5,6,8-tetrahydro-3H-pyrano[3,4-c]pyridazin-3-one plays a crucial role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been shown to inhibit phosphodiesterase enzymes, which are involved in the regulation of intracellular levels of cyclic nucleotides . This inhibition can lead to increased levels of cyclic AMP and cyclic GMP, which are important secondary messengers in cellular signaling pathways. Additionally, this compound can bind to calcium ions, influencing calcium-dependent processes in cells .

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. It has been observed to modulate cell signaling pathways, gene expression, and cellular metabolism. For example, by inhibiting phosphodiesterase enzymes, it can enhance the signaling pathways mediated by cyclic AMP and cyclic GMP . This modulation can lead to changes in gene expression, affecting various cellular functions such as proliferation, differentiation, and apoptosis .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It binds to phosphodiesterase enzymes, inhibiting their activity and leading to increased levels of cyclic nucleotides . This binding interaction is crucial for its role in modulating cellular signaling pathways. Additionally, the compound can interact with calcium ions, stabilizing calcium-induced conformational changes in proteins such as troponin C . This interaction can influence muscle contraction and other calcium-dependent processes.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been studied over time. The compound is relatively stable under standard laboratory conditions, but it can degrade over extended periods or under harsh conditions . Long-term studies have shown that it can have sustained effects on cellular function, particularly in terms of modulating cyclic nucleotide levels and calcium-dependent processes .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, it has been observed to have beneficial effects, such as antihypertensive and anti-inflammatory properties . At higher doses, it can exhibit toxic or adverse effects, including potential cardiotoxicity due to its interaction with calcium ions . Threshold effects have been noted, where the compound’s efficacy and toxicity are dose-dependent .

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes such as phosphodiesterases and calcium-binding proteins, influencing metabolic flux and metabolite levels . The compound can also affect the synthesis and degradation of cyclic nucleotides, playing a role in cellular energy metabolism and signaling .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins . It can accumulate in specific cellular compartments, influencing its localization and activity . The compound’s distribution is crucial for its therapeutic effects, as it needs to reach target sites within cells to exert its biochemical actions .

Subcellular Localization

The subcellular localization of this compound is essential for its activity and function. It can be directed to specific compartments or organelles through targeting signals or post-translational modifications . For example, its interaction with calcium ions can localize it to regions where calcium signaling is prominent, such as the sarcoplasmic reticulum in muscle cells . This localization is critical for its role in modulating calcium-dependent processes and cellular signaling pathways .